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Compound of Interest

Compound Name: Polycytidylic acid potassium

Cat. No.: B15548170

This technical guide provides an in-depth overview of polycytidylic acid potassium salt, with
a primary focus on the double-stranded form, polyinosinic:polycytidylic acid (poly(l:C)), a potent
immune activator. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, biological activity, and
experimental applications.

Chemical and Physical Properties

Polycytidylic acid is a polymer of cytidylic acid. In research and drug development, it is most
commonly utilized in its double-stranded form, where a strand of polycytidylic acid is annealed
to a strand of polyinosinic acid, forming poly(I:C). The potassium salt of this complex is
frequently used in experimental settings.

Polycytidylic Acid Polyinosinic:Polycytidylic
Property Potassium Salt (Single- Acid Potassium Salt
Stranded) (Double-Stranded)
CAS Number 30811-80-4 31852-29-6
] Varies depending on polymer Typically ranges from 90,000
Molecular Weight
length. to 1,400,000 Da.
Synonyms Poly(C) potassium salt Poly(l:C) potassium salt
Appearance White to off-white solid Lyophilized powder
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Biological Activity and Signaling Pathways

The biological activity of polycytidylic acid potassium salt is predominantly associated with
its double-stranded form, poly(l:C), which is a synthetic analog of viral double-stranded RNA
(dsRNA). As such, it is a potent activator of the innate immune system through its interaction
with pattern recognition receptors (PRRS). In contrast, the single-stranded form, poly(C), does
not typically activate these pathways.

Poly(l:C) is recognized by the following key receptors:
 Toll-like receptor 3 (TLR3): An endosomal receptor that recognizes dsRNA.

e Melanoma differentiation-associated protein 5 (MDAS): A cytosolic receptor that detects long
dsRNA molecules.

» Retinoic acid-inducible gene | (RIG-I): A cytosolic receptor that can also be activated by
poly(l:C).

Activation of these receptors triggers downstream signaling cascades, leading to the
production of type | interferons (IFN-a/f) and other pro-inflammatory cytokines and
chemokines. These signaling pathways play a crucial role in antiviral defense and tumor
immunology.

TLR3 Signaling Pathway

Upon binding of poly(I:C) in the endosome, TLR3 recruits the adaptor protein TRIF (TIR-
domain-containing adapter-inducing interferon-3). This initiates a signaling cascade that leads
to the activation of transcription factors NF-kB (nuclear factor kappa-light-chain-enhancer of
activated B cells) and IRF3 (interferon regulatory factor 3), resulting in the expression of type |
interferons and inflammatory cytokines.
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Caption: TLR3 signaling cascade initiated by poly(I:C).

RIG-I/IMDAS Signaling Pathway

In the cytoplasm, poly(l:C) is recognized by RIG-I and MDA5. Upon binding to dsRNA, these
receptors undergo a conformational change, allowing them to interact with the mitochondrial
antiviral-signaling protein (MAVS). MAVS then aggregates and serves as a platform for the
recruitment of downstream signaling molecules, including TBK1 and IKKs, which ultimately
leads to the activation of IRF3 and NF-kB.
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Caption: Cytosolic sensing of poly(l:C) by RIG-I and MDA5.

Experimental Protocols and Applications

Poly(l:C) is a versatile tool in immunological and cancer research. It is commonly used to
simulate viral infections, as an adjuvant in vaccines to enhance immune responses, and as a
direct therapeutic agent to induce apoptosis in cancer cells.

General Experimental Workflow

Atypical in vitro experiment involving poly(l:C) stimulation follows a general workflow.
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General In Vitro Experimental Workflow with Poly(I:C)
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 To cite this document: BenchChem. [Polycytidylic Acid Potassium Salt: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548170#polycytidylic-acid-potassium-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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